Cas no 441356-60-1 (Benzeneacetic acid, 5-ethoxy-2-hydroxy-, methyl ester (9CI))

Benzeneacetic acid, 5-ethoxy-2-hydroxy-, methyl ester (9CI) structure
441356-60-1 structure
Product Name:Benzeneacetic acid, 5-ethoxy-2-hydroxy-, methyl ester (9CI)
CAS No:441356-60-1
MF:C11H14O4
MW:210.226463794708
CID:1022787
PubChem ID:17861247
Update Time:2025-04-20

Benzeneacetic acid, 5-ethoxy-2-hydroxy-, methyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, 5-ethoxy-2-hydroxy-, methyl ester (9CI)
    • 441356-60-1
    • methyl 2-(5-ethoxy-2-hydroxyphenyl)acetate
    • BICTVKWPEXUVBP-UHFFFAOYSA-N
    • methyl 2-(2-hydroxy-5-ethoxyphenyl)acetate
    • SCHEMBL4031766
    • Inchi: 1S/C11H14O4/c1-3-15-9-4-5-10(12)8(6-9)7-11(13)14-2/h4-6,12H,3,7H2,1-2H3
    • InChI Key: BICTVKWPEXUVBP-UHFFFAOYSA-N
    • SMILES: O(CC)C1=CC=C(C(=C1)CC(=O)OC)O

Computed Properties

  • Exact Mass: 210.08920892g/mol
  • Monoisotopic Mass: 210.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.8Ų
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